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Imatinib, commercially known as Gleevec®, represents a paradigm shift in oncology, heralding
the era of targeted cancer therapeutics.[1][2] Developed through rational drug design in the late
1990s, it was the first signal transduction inhibitor to demonstrate profound clinical success,
transforming the prognosis for patients with Chronic Myeloid Leukemia (CML) and certain
Gastrointestinal Stromal Tumors (GIST).[3][4][5] Unlike traditional cytotoxic chemotherapies,
Imatinib acts by specifically inhibiting the activity of particular tyrosine kinases that drive the
proliferation of cancer cells.[6][7]

This guide, intended for researchers, medicinal chemists, and drug development professionals,
provides a detailed exploration of the chemical and structural underpinnings of Imatinib. We will
dissect its molecular architecture, examine its physicochemical properties, elucidate its
mechanism of action from a structural standpoint, and provide validated experimental protocols
for its analysis.

Molecular Structure and Chemical Identity

The efficacy and selectivity of Imatinib are direct consequences of its unique molecular
structure. It is a 2-phenylaminopyrimidine derivative, meticulously optimized to fit into the ATP-
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binding pocket of its target kinases.[3][8]

IUPAC Name: 4-[(4-methylpiperazin-1-yl)methyl]-N-(4-methyl-3-{[4-(pyridin-3-yl)pyrimidin-2-
yllamino}phenyl)benzamide[2][3][9]

CAS Number: 152459-95-5 (for the free base)[3][9]

Chemical Formula: C29H31N7O[1][2][9]

Molecular Weight: 493.60 g/mol [1][2][9]

The structure can be deconstructed into several key functional components, each playing a
critical role in its pharmacological profile:

» Pyridyl-pyrimidine Core: This heterocyclic system is fundamental for the molecule's
interaction with the hinge region of the kinase domain, a common anchoring point for kinase
inhibitors. The addition of the pyridyl group was a key modification that enhanced cellular
activity.[5]

e Benzamide Linker: The amide group provides crucial hydrogen bonding interactions within
the active site and correctly orients the molecule for optimal binding.[5]

o N-methylpiperazine Moiety: This basic group is a critical pharmacophore that imparts
agueous solubility, a vital property for oral bioavailability.[10] Its positive charge at
physiological pH allows for strong interactions and improves the drug's pharmacokinetic
profile.
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Key Functional Moieties of Imatinib
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Caption: Key Functional Moieties of Imatinib.

Physicochemical Properties

The physicochemical properties of a drug candidate are paramount to its developability,
influencing its absorption, distribution, metabolism, and excretion (ADME). Imatinib is typically
formulated as a mesylate salt (methanesulfonate), which significantly enhances its agqueous

solubility.[11]
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Property Value Source(s)

C29H31N7O (Base)
Molecular Formula [O][11]
C30H35N704S (Mesylate Salt)

) 493.60 g/mol (Base) 589.7
Molecular Weight [1][2][12]
g/mol (Mesylate Salt)

White to off-white crystalline
Appearance [13][14]
powder

. . 211-213 °C (Base) ~226 °C
Melting Point [1](2][°]
(Mesylate, a-form)

pKal: 8.07 (Piperazine
pKa nitrogen) pKa2: 3.73 (Pyridine [1][9]

nitrogen)

Organic: Soluble in DMSO
(~14 mg/mL), sparingly soluble
in ethanol (~0.2 mg/mL).[15]

N [16] Aqueous: pH-dependent.

Solubility (Mesylate) ]

Highly soluble at pH < 5.5;
solubility decreases
significantly at neutral pH (49

mg/L at pH 7.4).[1][9]

The two primary pKa values are critical. The basicity of the piperazine ring (pKa ~8.07) ensures
the molecule is protonated and soluble in the acidic environment of the stomach, aiding
absorption.

Mechanism of Action: A Structural Perspective

Imatinib functions as a potent and selective inhibitor of a small number of tyrosine kinases,
most notably BCR-AbI, c-KIT, and PDGFR.[3][17][18] Its mechanism is a textbook example of
Type Il kinase inhibition.

Unlike Type I inhibitors that bind to the active conformation of a kinase, Imatinib specifically
recognizes and binds to the inactive, or "DFG-out," conformation of the kinase domain.[10] This
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IS a more selective approach, as the inactive conformation is structurally more distinct among
different kinases than the highly conserved active state.

The binding process involves several key interactions:

o ATP Pocket Occupancy: Imatinib occupies the space normally reserved for ATP, physically
preventing the binding of this essential substrate.[4][17]

» Conformational Lock: By binding to the inactive state, Imatinib locks the kinase in a non-
functional conformation.[3] This prevents the catalytic transfer of a phosphate group from
ATP to tyrosine residues on substrate proteins.[4]

« Inhibition of Downstream Signaling: The blockade of kinase activity halts the phosphorylation
cascade that drives cellular proliferation and survival, ultimately leading to apoptosis
(programmed cell death) in cancer cells dependent on these signals.[3][4]
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Caption: Imatinib inhibits the BCR-Abl pathway, leading to apoptosis.

Experimental Analysis and Characterization

Ensuring the identity, purity, and stability of an active pharmaceutical ingredient (API) like
Imatinib is a critical function in drug development and quality control. High-Performance Liquid
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Chromatography (HPLC) is the cornerstone technique for this purpose.[19][20]

Protocol: Purity Determination of Imatinib by RP-HPLC-
uv

This protocol describes a self-validating system for the quantitative analysis of Imatinib,
ensuring accuracy and reproducibility. The causality behind the choice of a C18 column is its
excellent retention and separation of moderately polar compounds like Imatinib. The acidic
mobile phase ensures that Imatinib, particularly its basic piperazine moiety, is protonated and
behaves consistently on the column.

1. Materials and Reagents:

e Imatinib Mesylate reference standard (=99% purity)

o Acetonitrile (HPLC grade)

e Methanol (HPLC grade)

o Potassium Dihydrogen Phosphate (KH2POa, analytical grade)
o Orthophosphoric Acid (analytical grade)

e Deionized water (18.2 MQ-cm)

2. Instrumentation:

o HPLC system with a UV-Vis detector

» Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 pum particle size)
o Data acquisition and processing software

3. Chromatographic Conditions:

o Mobile Phase: A mixture of 0.5% KH2POa buffer (pH adjusted to 3.5 with orthophosphoric
acid), acetonitrile, and methanol in a 55:25:20 (v/v/v) ratio.[19][21]
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Flow Rate: 0.5 - 1.0 mL/min.[19][21]
Column Temperature: Ambient or controlled at 25 °C.
Detection Wavelength: 265 nm.[19]
Injection Volume: 10-20 pL.
. Procedure:

Mobile Phase Preparation: Prepare the phosphate buffer and adjust the pH. Filter through a
0.45 pm membrane filter and degas before use. Mix with acetonitrile and methanol in the
specified ratio.

Standard Solution Preparation: Accurately weigh and dissolve the Imatinib reference
standard in a suitable solvent (e.g., methanol or mobile phase) to prepare a stock solution of
1 mg/mL. Perform serial dilutions to create calibration standards ranging from 1 pg/mL to 20
pg/mL.[20]

Sample Preparation: Dissolve the Imatinib sample to be tested in the mobile phase to a
concentration within the calibration range.

Analysis: Equilibrate the column with the mobile phase until a stable baseline is achieved.
Inject the standard solutions to generate a calibration curve. Inject the sample solution.

Quantification: Identify the Imatinib peak by its retention time. Calculate the purity by
comparing the peak area of the sample to the calibration curve. The method should
demonstrate a linearity of r2 > 0.999.[19]
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Caption: General workflow for the analysis of synthesized Imatinib.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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